Cas no 1542322-55-3 (6-Amino-2-cyanobenzo[d]oxazole)

6-Amino-2-cyanobenzo[d]oxazole is a heterocyclic compound featuring a benzo[d]oxazole core substituted with an amino group at the 6-position and a cyano group at the 2-position. This structure imparts significant reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. The amino and cyano functional groups offer versatile sites for further derivatization, enabling the construction of complex molecular frameworks. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications. The compound is particularly useful in the development of bioactive molecules due to its ability to participate in condensation, cyclization, and cross-coupling reactions.

6-Amino-2-cyanobenzo[d]oxazole structure

1542322-55-3 structure

Product Name:6-Amino-2-cyanobenzo[d]oxazole

CAS No:1542322-55-3

MF:C₈H₅N₃O

MW:159.144800901413

CID:4820010

Update Time:2025-09-25

6-Amino-2-cyanobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

- 6-Amino-2-cyanobenzo[d]oxazole
- Inchi： 1S/C8H5N3O/c9-4-8-11-6-2-1-5(10)3-7(6)12-8/h1-3H,10H2
- InChI Key： FACCCBARPZRUSS-UHFFFAOYSA-N
- SMILES： O1C(C#N)=NC2C=CC(=CC1=2)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 222
XLogP3: 1.1
Topological Polar Surface Area: 75.8

6-Amino-2-cyanobenzo[d]oxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A081000833-250mg	6-Amino-2-cyanobenzo[d]oxazole	1542322-55-3	98%	250mg	5,540.82 USD	2021-06-01
Alichem	A081000833-500mg	6-Amino-2-cyanobenzo[d]oxazole	1542322-55-3	98%	500mg	7,545.74 USD	2021-06-01
Alichem	A081000833-1g	6-Amino-2-cyanobenzo[d]oxazole	1542322-55-3	98%	1g	12,470.20 USD	2021-06-01
Enamine	EN300-7959035-0.05g	6-amino-1,3-benzoxazole-2-carbonitrile	1542322-55-3	95%	0.05g	$888.0	2024-05-22
Enamine	EN300-7959035-0.1g	6-amino-1,3-benzoxazole-2-carbonitrile	1542322-55-3	95%	0.1g	$930.0	2024-05-22
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Enamine	EN300-7959035-0.5g	6-amino-1,3-benzoxazole-2-carbonitrile	1542322-55-3	95%	0.5g	$1014.0	2024-05-22
Enamine	EN300-7959035-1.0g	6-amino-1,3-benzoxazole-2-carbonitrile	1542322-55-3	95%	1.0g	$1057.0	2024-05-22
Enamine	EN300-7959035-2.5g	6-amino-1,3-benzoxazole-2-carbonitrile	1542322-55-3	95%	2.5g	$2071.0	2024-05-22
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